Cas no 167015-84-1 (TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE)
167015-84-1 structure
Product Name:TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE
CAS No:167015-84-1
MF:C15H20N2O2
MW:260.331503868103
MDL:MFCD03426148
CID:137260
PubChem ID:1512502
Update Time:2025-04-19
TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-carboxylicacid, 3-(2-aminoethyl)-, 1,1-dimethylethyl ester
- 1-BOC-TRYPTAMINE
- 3-aminoethyl-indole-1-carboxylic acid tert-butyl ester
- tert-butyl 3-(2-aminoethyl)indole-1-carboxylate
- N1-tert-butoxycarbonyltryptamine
- N-Boc-tryptamine
- Nin-Boc-tryptamine
- tert-butyl3-(2-aMinoethyl)-1H-indole-1-carboxylate
- 3-(2-AMINO-ETHYL)-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 3-(2-Aminoethyl)-1H-indole-1-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 3-(2-aminoethyl)-1H-indole-1-carboxylate 1H-Indole-1-carboxylic acid, 3-(2-aminoethyl)-, 1,1-dimethylethyl ester
- DTXSID90363691
- MFCD03426148
- AS-44777
- SCHEMBL7505969
- AKOS015911341
- AB14796
- A810809
- AB6514
- 167015-84-1
- TERT-BUTYL 3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE
- TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE
-
- MDL: MFCD03426148
- Inchi: 1S/C15H20N2O2/c1-15(2,3)19-14(18)17-10-11(8-9-16)12-6-4-5-7-13(12)17/h4-7,10H,8-9,16H2,1-3H3
- InChI Key: MOJFEUODIYFJEI-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(CCN)C2C=CC=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 260.15200
- Monoisotopic Mass: 260.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.2A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 395.6°Cat760mmHg
- Flash Point: 193°C
- Refractive Index: 1.559
- Solubility: Almost insoluble (0.039 g/l) (25 º C),
- PSA: 57.25000
- LogP: 3.62600
TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DF830-200mg |
TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE |
167015-84-1 | 98% | 200mg |
679.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DF830-1g |
TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE |
167015-84-1 | 98% | 1g |
2146.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DF830-50mg |
TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE |
167015-84-1 | 98% | 50mg |
259.0CNY | 2021-07-10 | |
| TRC | T206460-10mg |
TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE |
167015-84-1 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T206460-50mg |
TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE |
167015-84-1 | 50mg |
$ 115.00 | 2022-06-02 | ||
| TRC | T206460-100mg |
TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE |
167015-84-1 | 100mg |
$ 160.00 | 2022-06-02 | ||
| abcr | AB154522-250 mg |
1-Boc-tryptamine, 95%; . |
167015-84-1 | 95% | 250mg |
€235.00 | 2023-05-08 | |
| abcr | AB154522-1 g |
1-Boc-tryptamine, 95%; . |
167015-84-1 | 95% | 1g |
€584.70 | 2023-05-08 | |
| eNovation Chemicals LLC | Y1054858-250mg |
1H-Indole-1-carboxylicacid, 3-(2-aminoethyl)-, 1,1-dimethylethyl ester |
167015-84-1 | 98% | 250mg |
$160 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1054858-1g |
1H-Indole-1-carboxylicacid, 3-(2-aminoethyl)-, 1,1-dimethylethyl ester |
167015-84-1 | 98% | 1g |
$395 | 2023-05-17 |
TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
167015-84-1 (TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE) Related Products
- 218772-62-4(Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent